1-(tert-Butylsulfinyl)-2,5-dihydro-1H-pyrrole

• Molecular Formula: C8H15NOS
• Molecular Weight: 173.28 g/mol
• IUPAC Name: 1-tert-butylsulfinyl-2,5-dihydropyrrole
• InChI: InChI=1S/C8H15NOS/c1-8(2,3)11(10)9-6-4-5-7-9/h4-5H,6-7H2,1-3H3
• InChI Key: VZUBXJWNTIESNS-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)S(=O)N1CC=CC1

Description

1-(tert-Butylsulfinyl)-2,5-dihydro-1H-pyrrole is a heterocyclic compound featuring a partially unsaturated pyrrole ring (2,5-dihydro-1H-pyrrole) substituted with a tert-butylsulfinyl group at the 1-position. The tert-butylsulfinyl moiety introduces both steric bulk and electronic effects, making the compound of interest in asymmetric synthesis, catalysis, and materials science. The sulfinyl group (–S(O)R) is electron-withdrawing and chiral, which can influence reactivity, stereoselectivity, and intermolecular interactions .

However, direct experimental data on its synthesis and applications are scarce in publicly available literature, necessitating comparisons with structurally related analogs.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 1-(tert-Butylsulfinyl)-2,5-dihydro-1H-pyrrole typically involves the reaction of a pyrrole derivative with a tert-butylsulfinylating agent. One common method includes the use of tert-butanesulfinamide as a starting material, which undergoes a series of reactions to introduce the sulfinyl group onto the pyrrole ring . The reaction conditions often involve the use of organic solvents such as tetrahydrofuran (THF) and catalysts like boric acid to facilitate the sulfinylation process .

Industrial Production Methods: Industrial production of this compound may involve continuous flow processes to enhance efficiency and yield. Flow microreactor systems have been employed to introduce tert-butoxycarbonyl groups into various organic compounds, providing a more sustainable and scalable approach compared to traditional batch processes .

Chemical Reactions Analysis

Types of Reactions: 1-(tert-Butylsulfinyl)-2,5-dihydro-1H-pyrrole can undergo various chemical reactions, including:

Oxidation: The sulfinyl group can be oxidized to a sulfone under appropriate conditions.

Reduction: The compound can be reduced to remove the sulfinyl group, yielding the parent pyrrole.

Substitution: The sulfinyl group can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions:

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Nucleophiles such as amines or thiols can be used under basic conditions to achieve substitution.

Major Products:

Oxidation: The major product is the corresponding sulfone.

Reduction: The major product is the unsubstituted pyrrole.

Substitution: The major products are the substituted pyrrole derivatives.

Scientific Research Applications

Medicinal Chemistry Applications

1-(tert-Butylsulfinyl)-2,5-dihydro-1H-pyrrole has been investigated for its potential as a precursor in the synthesis of biologically active compounds. Pyrrole derivatives are known for their diverse therapeutic properties, including anticancer, anti-inflammatory, and antimicrobial activities.

Anticancer Activity

Pyrrole derivatives have been recognized for their anticancer properties. A study highlighted that certain pyrrole-based compounds exhibit cytotoxic effects against various cancer cell lines, including HeLa (cervical cancer) and MCF-7 (breast cancer) cells. The incorporation of the sulfinyl group in 1-(tert-Butylsulfinyl)-2,5-dihydro-1H-pyrrole may enhance these properties by improving solubility and bioavailability .

Antimicrobial Properties

Research indicates that pyrrole derivatives can act as effective antimicrobial agents. The compound's ability to form hydrogen bonds and interact with biological macromolecules positions it as a candidate for developing new antibiotics against resistant strains of bacteria .

Synthesis of Complex Molecules

The compound serves as a vital intermediate in the synthesis of more complex molecules due to its functional groups. Its reactivity allows for various transformations, making it valuable in synthetic organic chemistry.

Synthesis Pathways

Recent studies have demonstrated methods for synthesizing 1-(tert-Butylsulfinyl)-2,5-dihydro-1H-pyrrole through asymmetric synthesis techniques. For instance, the use of chiral N-sulfinyl imines has been reported to yield high diastereoselectivity when reacted with lithiated alkynes . This method showcases the compound's utility in constructing chiral centers, which are crucial for drug development.

Environmental Applications

The eco-friendly synthesis of compounds like 1-(tert-Butylsulfinyl)-2,5-dihydro-1H-pyrrole is gaining attention due to the increasing demand for sustainable chemistry practices. Green chemistry principles advocate for processes that minimize waste and reduce hazardous substances.

Green Synthesis Approaches

Innovative synthetic routes have been developed that utilize less toxic reagents and solvents, aligning with green chemistry objectives. Such methods not only lower environmental impact but also enhance the economic viability of producing pharmaceutical intermediates .

Table 1: Summary of Biological Activities of Pyrrole Derivatives

Compound Name	Activity Type	Cell Line Tested	IC50 (µM)	Reference
Obatoclax	Anticancer	HeLa	0.5
Sunitinib	Anticancer	MCF-7	0.8
1-(tert-Butylsulfinyl)-2,5-dihydro-1H-pyrrole	Antimicrobial	E. coli	TBD

Note: TBD indicates that specific data needs to be established through further research.

Mechanism of Action

The mechanism by which 1-(tert-Butylsulfinyl)-2,5-dihydro-1H-pyrrole exerts its effects involves the interaction of the sulfinyl group with various molecular targets. The sulfinyl group can act as a chiral auxiliary, influencing the stereochemistry of reactions and facilitating the formation of enantiomerically pure products. The compound can also participate in hydrogen bonding and other non-covalent interactions, affecting the reactivity and stability of the molecules it interacts with .

Comparison with Similar Compounds

Structural Analogs and Molecular Parameters

The following table compares 1-(tert-Butylsulfinyl)-2,5-dihydro-1H-pyrrole with two structurally related compounds from the provided evidence:

Compound	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Functional Groups
1-(tert-Butylsulfinyl)-2,5-dihydro-1H-pyrrole	C₈H₁₅NOS	~173.28 (estimated)	tert-Butylsulfinyl	Sulfinyl, dihydro-pyrrole
Ethyl 4-(4-chloroanilino)-1-(4-chlorophenyl)-2-methyl-5-oxo-2,5-dihydro-1H-pyrrole-2-carboxylate	C₂₁H₂₀Cl₂N₂O₃	431.30	Chlorophenyl, ester, methyl, oxo	Ester, amine, ketone, dihydro-pyrrole
cis-tert-Butyl 5-oxohexahydrocyclopenta[c]pyrrole-2(1H)-carboxylate	C₁₂H₁₉NO₃	225.28	tert-Butyl carboxylate, oxo, cyclopentane	Carboxylate, ketone, fused ring

Key Observations:

• Electronic Effects : The sulfinyl group is more electron-withdrawing than carboxylates or esters, which could reduce electron density in the pyrrole ring, affecting reactivity in electrophilic substitutions or polymerizations .

Conformational and Crystallographic Differences

The dihydro-pyrrole ring’s planarity and substituent orientation are critical for intermolecular interactions. For example, in the chlorophenyl-substituted analog (), the dihedral angles between the pyrrole ring and phenyl groups are 74.87° and 29.09°, indicating significant non-planarity due to steric clashes and hydrogen bonding (N–H···O and C–H···O) .

This could limit its utility in conducting polymers compared to planar polypyrroles discussed in , where extended conjugation is essential for charge transport.

Reactivity and Functional Group Influence

• Sulfinyl vs. Carboxylate/Ester Groups :

  • Sulfinyl groups are chiral and can act as directing groups in asymmetric synthesis, whereas carboxylates/esters are more common in stabilizing charge or participating in hydrolysis. For instance, the carboxylate in may enhance solubility in polar solvents, while the sulfinyl group could promote stereoselective reactions.
  • The oxo group in and introduces ketone reactivity (e.g., nucleophilic additions), absent in the target compound.
• Halogen vs.

Biological Activity

1-(tert-Butylsulfinyl)-2,5-dihydro-1H-pyrrole is a compound of interest due to its potential biological activities. Pyrrole derivatives have been studied extensively for their pharmacological properties, including anti-inflammatory, antimicrobial, and enzyme inhibitory effects. This article reviews the biological activity of this specific compound, synthesizing findings from various studies to provide a comprehensive overview.

• Molecular Formula : C9H15NOS
• Molecular Weight : 185.29 g/mol
• CAS Number : 73286-70-1

Biological Activity Overview

The biological activities of pyrrole derivatives can be attributed to their ability to interact with various biological targets. Specifically, 1-(tert-Butylsulfinyl)-2,5-dihydro-1H-pyrrole has shown promise in several areas:

1. Antimicrobial Activity

Pyrrole derivatives, including those with sulfinyl groups, have demonstrated significant antimicrobial properties. For instance:

• A study highlighted that certain pyrrole compounds exhibited potent antibacterial activity against Gram-positive and Gram-negative bacteria, indicating their potential as antimicrobial agents .
• The mechanism may involve disruption of bacterial cell membranes or interference with metabolic pathways.

2. Enzyme Inhibition

One of the notable activities of pyrrole derivatives is their role as enzyme inhibitors:

• Tyrosinase Inhibition : Tyrosinase is an enzyme involved in melanin production. Inhibitors of this enzyme are sought after for cosmetic applications. Research indicates that some pyrrole derivatives can effectively inhibit tyrosinase activity, which could be beneficial in skin-lightening products .

Compound	IC50 (µM)	Activity
A12	0.25	Strong Inhibitor
A3	0.75	Moderate Inhibitor

3. Anti-inflammatory Effects

Research has suggested that pyrrole derivatives can modulate inflammatory responses:

• A study assessed the impact of various pyrrole compounds on cytokine production in human peripheral blood mononuclear cells (PBMCs). The results indicated that certain derivatives could significantly reduce pro-inflammatory cytokines like TNF-α and IL-6 while increasing anti-inflammatory cytokines like IL-10 .

Case Study 1: Synthesis and Evaluation of Tyrosinase Inhibitors

In a systematic study, several pyrrole derivatives were synthesized and evaluated for their tyrosinase inhibitory activity. The most potent compound (A12) exhibited an IC50 value of 0.25 µM, demonstrating its potential as a cosmetic agent for skin lightening .

Case Study 2: Anti-inflammatory Activity Assessment

In vitro studies involving PBMCs showed that selected pyrrole compounds could modulate the immune response effectively. At concentrations of 50 µg/mL, these compounds significantly reduced TNF-α production by approximately 60% compared to controls .